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Compound of Interest

Compound Name:
DIETHYL

IODOMETHYLPHOSPHONATE

Cat. No.: B080390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Diethyl iodomethylphosphonate is an organophosphorus compound of significant interest in

synthetic organic chemistry, particularly as a versatile reagent for the introduction of the

phosphonomethyl group. This technical guide provides a detailed overview of its chemical and

physical properties, experimental procedures for its synthesis and analysis, and a summary of

its known reactivity. The information is intended to serve as a comprehensive resource for

researchers, scientists, and professionals in drug development and related fields.

Chemical and Physical Properties
Diethyl iodomethylphosphonate is a colorless to pale yellow liquid.[1][2] Its key physical and

chemical properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₅H₁₂IO₃P [2][3][4][5][6][7][8]

Molecular Weight 278.03 g/mol [2][3][5][6]

CAS Number 10419-77-9 [2][5][6][8]

Appearance Colorless to light yellow liquid [1][2][5]

Boiling Point 112-114 °C at 1 mmHg [5]

Density 1.6606 g/cm³ at 19 °C [5][6]

Refractive Index 1.497-1.499 [5][6]

Solubility
Immiscible with water.[5][6]

Soluble in organic solvents.[1]

Storage Temperature 2-8°C, protect from light [5]

Synthesis
The primary method for the synthesis of diethyl iodomethylphosphonate is the Michaelis-

Arbuzov reaction.[9][10][11][12][13] This reaction involves the nucleophilic attack of a trialkyl

phosphite, in this case, triethyl phosphite, on an alkyl halide, diiodomethane.[9][10][11][12][13]

Experimental Protocol: Synthesis of Diethyl
Iodomethylphosphonate
The following is a generalized procedure based on the well-established Michaelis-Arbuzov

reaction for similar compounds.[14]

Materials:

Triethyl phosphite

Diiodomethane

Anhydrous, inert solvent (e.g., toluene or xylenes)
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Inert gas (e.g., argon or nitrogen)

Equipment:

Round-bottom flask equipped with a reflux condenser, magnetic stirrer, and dropping funnel

Heating mantle

Distillation apparatus

Procedure:

To a dried round-bottom flask under an inert atmosphere, add triethyl phosphite.

With stirring, add diiodomethane dropwise from the addition funnel. An exothermic reaction

may be observed.

After the addition is complete, heat the reaction mixture to reflux and maintain for several

hours. The progress of the reaction can be monitored by observing the distillation of the ethyl

iodide byproduct.

After the reaction is complete, allow the mixture to cool to room temperature.

The crude product is then purified by vacuum distillation to yield diethyl
iodomethylphosphonate as a colorless to pale yellow liquid.

Note: The reaction is typically heated to drive it to completion.[10] The reactivity of alkyl halides

in the Michaelis-Arbuzov reaction is generally RI > RBr > RCl.[13]

Reactivity and Applications
Diethyl iodomethylphosphonate is a valuable reagent in organic synthesis. The presence of

the iodomethyl group makes it highly reactive towards nucleophilic substitution, allowing for the

introduction of the diethylphosphonomethyl moiety into a wide range of molecules.[1][2] It is

used in the synthesis of various compounds, including H2N-Tyr(tBu)-vinyl sulfone.[2][5]

Analytical Data
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed ¹H and ¹³C NMR spectra with definitive peak assignments for diethyl
iodomethylphosphonate are not readily available in the public domain. However, based on

the analysis of similar phosphonate compounds, the following characteristic signals can be

expected.[15][16]

Expected ¹H NMR Spectral Characteristics:

A triplet corresponding to the methyl protons (-CH₃) of the ethyl groups.

A doublet of quartets for the methylene protons (-OCH₂CH₃) of the ethyl groups, resulting

from coupling to both the adjacent methyl protons and the phosphorus atom.

A downfield signal for the iodomethyl protons (-CH₂I), likely appearing as a doublet due to

coupling with the phosphorus atom.

Expected ¹³C NMR Spectral Characteristics:

Signals for the methyl and methylene carbons of the ethyl groups.

A signal for the iodomethyl carbon, which would be expected to show a large one-bond

coupling constant with the phosphorus atom.

Mass Spectrometry
The mass spectrum of diethyl iodomethylphosphonate is available in the NIST Mass

Spectrometry Data Center.[3] While a detailed fragmentation analysis is not provided, the

spectrum can be used for identification purposes.

Safety and Handling
Diethyl iodomethylphosphonate is classified as a hazardous substance. It is known to cause

skin and serious eye irritation.[3]

GHS Hazard Statements:

H315: Causes skin irritation.[3]
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H319: Causes serious eye irritation.[3]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[3]

P280: Wear protective gloves/ eye protection/ face protection.[3]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

P332 + P313: If skin irritation occurs: Get medical advice/ attention.[3]

P337 + P313: If eye irritation persists: Get medical advice/ attention.[3]

It should be handled in a well-ventilated area, and appropriate personal protective equipment

should be worn.[3] It is also noted to be light-sensitive.[5]

Biological Activity
Specific information regarding the biological activity or signaling pathways of diethyl
iodomethylphosphonate is not extensively documented in the available literature. However,

organophosphorus compounds as a class are known to exhibit a wide range of biological

activities.
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Click to download full resolution via product page

Caption: Workflow for the synthesis of Diethyl Iodomethylphosphonate.

Logical Relationships in Diethyl Iodomethylphosphonate Chemistry
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Caption: Interrelation of key aspects of Diethyl Iodomethylphosphonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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